BENG“@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling DM-4103

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: DM-4103
CAS No.: 1346599-56-1
Cat. No.: B584659
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, operation, and
disposal of DM-4103, a metabolite of the vasopressin V2-receptor antagonist, Tolvaptan. Given
that a specific Safety Data Sheet (SDS) for DM-4103 (CAS No. 1346599-56-1) is not readily
available, this guidance is based on the safety information for the parent compound, Tolvaptan,
and supplemented with available data on DM-4103. It is imperative to handle this compound
with care in a laboratory setting.

I. Compound Identification and Hazards

DM-4103 is identified as a significant metabolite of Tolvaptan. While specific hazard
classifications for DM-4103 are not established, the parent compound, Tolvaptan, is classified
with the following hazards:

» Acute toxicity, oral (Category 4)[1]

» Skin corrosion/irritation (Category 2)[1]
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o Serious eye damage/eye irritation (Category 2A)[1]
e Suspected of damaging fertility or the unborn child (Category 2)[2]
o May cause respiratory irritation (Category 3)[1]

It is prudent to assume that DM-4103 may exhibit similar hazardous properties.

Il. Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to ensure personnel safety.

Equipment Specification Purpose

) Chemical-impermeable gloves )
Hand Protection To prevent skin contact.
(e.g., Butyl rubber)

] Safety glasses with side-
Eye Protection ) To protect eyes from splashes.
shields or goggles

Skin and Body Laboratory coat, long-sleeved To prevent skin contamination.

Use in a well-ventilated area. If
Resnirat dust or aerosols may be To prevent inhalation of
espiratory . .
generated, a NIOSH-approved  airborne particles.

respirator is recommended.

lll. Safe Handling and Storage

Proper handling and storage are critical to maintaining the integrity of the compound and
ensuring a safe laboratory environment.

Handling:
» Handle in a well-ventilated place, such as a chemical fume hood.[2]
» Avoid contact with skin, eyes, and clothing.[3]

¢ Avoid the formation of dust and aerosols.[2]
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» Do not eat, drink, or smoke in the handling area.[2]

e Wash hands thoroughly after handling.[2]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

» Keep away from incompatible materials such as strong oxidizing agents.[4]

o Store locked up.[2]

IV. Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

Emergency Situation

Procedure

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. Seek medical attention if irritation

persists.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[1]

Move the person to fresh air. If breathing is

Inhalation - . _ _
difficult, give oxygen. Seek medical attention.[2]
) Do NOT induce vomiting. Rinse mouth with
Ingestion ] ) ] )
water. Seek immediate medical attention.[2]
Evacuate the area. Wear appropriate PPE.
Absorb the spill with inert material (e.g., sand,
Spill vermiculite) and place it in a sealed container for

disposal. Ventilate the area and wash the spill

site after material pickup is complete.
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V. Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal
regulations.

e Unused Material: Dispose of as hazardous waste. Contact a licensed professional waste
disposal service.

o Contaminated Materials: Any materials that have come into contact with DM-4103, including
PPE and spill cleanup materials, should be treated as hazardous waste and disposed of
accordingly.

o Containers: Empty containers may retain product residue and should be disposed of as
hazardous waste.

It is inappropriate to dispose of this compound by flushing it down the toilet or discarding it in
the regular trash.[5]

Visual Guidance: Operational Workflow and
Emergency Response

To further clarify the procedural steps for handling DM-4103, the following diagrams illustrate
the standard operational workflow and the emergency response plan for a spill.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b584659/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-dm-4103
https://pubchem.ncbi.nlm.nih.gov/compound/Tolvaptan
https://www.benchchem.com/product/b584659/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-dm-4103
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Review Safety Data Sheet (Tolvaptan)

l

Don Appropriate PPE

l

Prepare Well-Ventilated Workspace

Handling
Y

Weigh/Measure DM-4103

l

Perform Experimental Procedure

Post-Handling

Decontaminate Workspace

l

Dispose of Waste Properly

l

Doff and Dispose of PPE

l

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard operational workflow for handling DM-4103.
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Caption: Emergency response plan for a DM-4103 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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